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Introduction

Polyploidy, the condition of having more than two sets of chromosomes, is a significant
phenomenon in plant evolution and breeding.[1] Artificially induced polyploidy can lead to
desirable traits such as larger organs (flowers, fruits, leaves), increased biomass, enhanced
production of secondary metabolites, and restored fertility in hybrids.[1][2][3] Colchicine, a toxic
alkaloid originally extracted from the autumn crocus (Colchicum autumnale), is a widely used
chemical agent for inducing polyploidy in plants.[1][2] It acts as a mitotic inhibitor by binding to
tubulin, which prevents the formation of microtubules and the subsequent segregation of
chromosomes during cell division.[1][4][5] This results in a cell with a doubled chromosome
number, a condition that can be passed on to subsequent cell generations.[4]

These application notes provide a comprehensive overview and detailed protocols for inducing
polyploidy in plants using colchicine. The information is intended for researchers in plant

science, agriculture, and drug development who are interested in leveraging polyploidy for crop
improvement and enhanced production of medicinal compounds. While the user specified (R)-
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colchicine, the available literature predominantly refers to "colchicine" without specifying the
isomer, suggesting that the racemic mixture or the most common isomer is typically used.

Data Presentation: Colchicine Treatment Parameters
for Polyploidy Induction

The effectiveness of colchicine treatment is highly dependent on the plant species, the explant
type, the concentration of colchicine, and the duration of the treatment. Higher concentrations
and longer exposure times can increase the rate of polyploidy induction but also tend to
decrease the survival rate of the treated plant material.[2][6] The following table summarizes
effective treatment parameters from various studies.
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Colchicine Induction
Plant Explant . Treatment
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Seeds 24 hours mixoploid [12]
(Katokkon 0.1%
plants.
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Experimental Protocols

Important Safety Precautions: Colchicine is highly toxic and can cause chromosomal defects.
[4] It is fatal if swallowed or inhaled and may cause genetic defects.[14] Always handle
colchicine in a fume hood, wearing appropriate personal protective equipment (PPE), including
a lab coat, nitrile or chloroprene gloves, and safety goggles.[15][16] Avoid creating dust.[17][18]
In case of contact with skin or eyes, wash immediately and thoroughly with water.[15] All waste
materials containing colchicine must be disposed of as hazardous waste according to local
regulations.[18]

Protocol 1: Seed Treatment for Polyploidy Induction

This method is one of the simplest and most effective for many plant species.[8]

Materials:

Seeds of the target plant species

Colchicine solution (e.g., 0.1% wl/v in distilled water)

Beakers or flasks

Shaker (optional)
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 Petri dishes with moist filter paper
o Growth chamber or greenhouse
Procedure:

» Prepare Colchicine Solution: In a fume hood, carefully weigh the required amount of
colchicine powder and dissolve it in distilled water to the desired concentration. For example,
to make a 0.1% solution, dissolve 100 mg of colchicine in 100 mL of distilled water.
Colchicine is light-sensitive, so protect the solution from light by wrapping the container in
aluminum foil.[4] It is also recommended to use a freshly prepared solution.[1]

» Seed Soaking: Place the seeds in a beaker or flask and add the colchicine solution, ensuring
the seeds are fully submerged. The volume of the solution should be sufficient to allow for
seed swelling.

 Incubation: Incubate the seeds in the colchicine solution for a predetermined duration (e.g.,
12-24 hours) at room temperature.[8] Gentle agitation on a shaker can improve the
uniformity of the treatment.

o Washing: After the treatment period, carefully decant the colchicine solution into a
designated hazardous waste container. Thoroughly rinse the seeds with distilled water
several times to remove any residual colchicine.[5]

e Germination: Place the washed seeds on moist filter paper in Petri dishes and allow them to
germinate in a growth chamber under appropriate light and temperature conditions.

o Transplanting: Once the seedlings have developed, transfer them to soil or a suitable growth
medium and continue to grow them under optimal conditions.

Protocol 2: Seedling and Apical Meristem Treatment

This protocol is suitable for plants where seed treatment is not feasible or effective. The target
is the actively dividing cells of the apical meristem.

Materials:

e Young seedlings of the target plant species
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Colchicine solution (e.g., 0.1% - 0.5% w/v in distilled water)

Cotton balls or a dropper

Growth chamber or greenhouse

Procedure:

Prepare Colchicine Solution: Prepare the colchicine solution as described in Protocol 1. The
concentration may need to be adjusted based on the plant species and its tolerance.

Application:

o Droplet Method: Apply a few drops of the colchicine solution directly to the apical bud
(growing tip) of the seedling. Repeat this application daily for several consecutive days.

o Cotton Ball Method: Saturate a small cotton ball with the colchicine solution and place it
over the apical meristem.[1] Keep the cotton ball moist with the solution for the desired
treatment duration (e.g., 24-72 hours).

Post-Treatment Care: After the treatment period, remove the cotton ball (if used) and rinse
the treated area gently with distilled water to remove excess colchicine.

Growth and Observation: Grow the treated plants under optimal conditions and monitor for
morphological changes indicative of polyploidy.

Protocol 3: In Vitro Polyploidy Induction

This method offers a controlled environment for inducing polyploidy in sterile plant tissues.

Materials:

In vitro plant material (e.g., nodal segments, protocorms, callus)
Sterile colchicine solution (filter-sterilized)
Sterile culture medium (liquid or semi-solid)

Laminar flow hood
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o Sterile culture vessels
Procedure:

» Prepare Sterile Colchicine Solution: Prepare the colchicine solution and sterilize it by passing
it through a 0.22 um syringe filter.

e Treatment:

o Liquid Medium Treatment: Place the explants in a sterile flask containing liquid culture
medium supplemented with the desired concentration of colchicine. Incubate on a shaker
for the specified duration.[2]

o Semi-Solid Medium Treatment: Incorporate the filter-sterilized colchicine into a semi-solid
culture medium after autoclaving and cooling. Culture the explants on this medium for the
desired treatment period.[9]

e Washing and Recovery: After treatment, transfer the explants to a fresh, colchicine-free
culture medium to recover and regenerate.

e Subculture and Plantlet Development: Subculture the regenerating tissues as needed to
promote shoot and root development.

Confirmation of Polyploidy

Visual changes such as larger stomata, thicker leaves, and larger flowers can be early
indicators of polyploidy.[1][2] However, for confirmation, more reliable methods are required.

o Stomatal Analysis: A common indirect method involves observing the size and density of
stomata on the leaf epidermis. Polyploid plants generally have larger but fewer stomata per
unit area compared to their diploid counterparts.[1][7]

o Flow Cytometry: This is a rapid and accurate method for determining the ploidy level by
measuring the DNA content of the cell nuclei.[1][2][11]

e Chromosome Counting: The most definitive method is to count the chromosomes in root tip
cells or other actively dividing tissues.[1][2]
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Visualizations

Colchicine Treatment Wash to Remove Recovery and Growth Screening for Polyploidy Confirmation
(Soaking, Dropping, In Vitro) Residual Colchicine: (Germination, Culture) (Morphology, Stomata) (Flow Cytometry, Chromosome Count)

Click to download full resolution via product page

Caption: Experimental workflow for inducing polyploidy in plants using colchicine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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